(2S)-3-Propylhexan-2-amine;hydrochloride

• IUPAC Name: (2S)-3-propylhexan-2-amine;hydrochloride
• InChI: InChI=1S/C9H21N.ClH/c1-4-6-9(7-5-2)8(3)10;/h8-9H,4-7,10H2,1-3H3;1H/t8-;/m0./s1
• InChI Key: LENKRHVWHTZTKI-QRPNPIFTSA-N
• Canonical SMILES: CCCC(CCC)C(C)N.Cl
• Isomeric SMILES: CCCC(CCC)[C@H](C)N.Cl
• Molecular Formula: C9H22ClN
• Molecular Weight: 179.73 g/mol

Description

Synthesis Analysis

This would involve detailing the chemical reactions used to synthesize the compound, including the starting materials, reaction conditions, and the yield of the product.

Molecular Structure Analysis

This would involve using techniques such as X-ray crystallography, NMR spectroscopy, or computational chemistry to determine the 3D structure of the molecule.

Chemical Reactions Analysis

This would involve studying how the compound reacts with other chemicals. This could include looking at its reactivity, the products it forms, and the conditions needed for these reactions.

Physical And Chemical Properties Analysis

This would involve measuring properties such as the compound’s melting point, boiling point, solubility in various solvents, and its acidity or basicity.

Scientific Research Applications

1. Biomonitoring and Metabolite Analysis

Research highlights the role of heterocyclic amines like MeIQx (2-amino-3,8-dimethylimidazo[4,5-f]quinoxaline) in biomonitoring studies. These studies focus on tracking the formation and metabolism of such amines in human and rodent models. For instance, studies have used accelerator mass spectrometry (AMS) to measure isotopes with attomole sensitivity, allowing the detailed study of protein and DNA adduct formation by low doses of MeIQx and PhIP in rodents and humans (Turteltaub et al., 1999). Similarly, another study developed a biomonitoring procedure to analyze and quantify the N2-glucuronide conjugate of 2-hydroxyamino-3,8-dimethylimidazo[4,5-f]quinoxaline in human urine after consumption of cooked meat containing MeIQx, providing insights into the metabolism of MeIQx in vivo (Stillwell et al., 1999).

2. Health Risks and Disease Association

Research into heterocyclic amines like MeIQx also sheds light on their potential health risks and association with diseases. For example, studies have investigated the mutational fingerprints of carcinogenic heterocyclic amines (HCAs) like PhIP and MeIQx in experimental animals, providing insights into their potential role in human carcinogenesis and disease development (Nagao et al., 1996). Additionally, research has explored the association between dietary intake of heterocyclic amines and the risk of diseases such as lung cancer, with findings suggesting that certain HCAs may pose an increased risk of specific types of cancer (Sinha et al., 2000).

Mechanism of Action

If the compound is biologically active, this would involve studying how it interacts with biological systems. This could include identifying any proteins it binds to, and how this binding affects the function of those proteins.

Safety and Hazards

This would involve identifying any risks associated with handling or exposure to the compound. This could include toxicity data, flammability, and any necessary safety precautions.

Future Directions

This would involve discussing areas of ongoing research involving the compound, and potential applications that are being explored.